Cas no 180978-02-3 (D-Proline, 3-methyl-,methyl ester, cis- (9CI))

• Product Name: D-Proline, 3-methyl-,methyl ester, cis- (9CI)
• CAS No: 180978-02-3
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• MDL: MFCD19225042
• CID: 113582
• PubChem ID: 14959566
• Update Time: 2025-06-08

D-Proline, 3-methyl-,methyl ester, cis- (9CI) Chemical and Physical Properties

Names and Identifiers

• D-Proline, 3-methyl-,methyl ester, cis- (9CI)
• (2R,3S)-3-Methyl-pyrrolidine-2-carboxylic acid methyl ester
• (2R,3S)-Methyl 3-methylpyrrolidine-2-carboxylate
• D-Proline,3-methyl-,methyl ester,cis-(9ci)
• Cis-3-Methyl-d-proline methyl ester
• J-520081
• METHYL (2R,3S)-3-METHYLPYRROLIDINE-2-CARBOXYLATE
• 180978-02-3
• D-Proline, 3-methyl-, methyl ester, cis- (9CI)

• MDL： MFCD19225042
• Inchi： 1S/C7H13NO2/c1-5-3-4-8-6(5)7(9)10-2/h5-6,8H,3-4H2,1-2H3/t5-,6+/m0/s1
• InChI Key： OBTGJTFLRUWIMG-NTSWFWBYSA-N
• SMILES： O(C)C([C@H]1[C@@H](C)CCN1)=O

Computed Properties

• Exact Mass: 143.09500
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33000
• LogP: 0.48620

Additional information on D-Proline, 3-methyl-,methyl ester, cis- (9CI)

D-Proline, 3-methyl-, methyl ester, cis- (9CI) (CAS No. 180978-02-3): An Overview of a Versatile Compound in Chemical and Pharmaceutical Research

D-Proline, 3-methyl-, methyl ester, cis- (9CI) (CAS No. 180978-02-3) is a chiral compound that has gained significant attention in recent years due to its unique properties and potential applications in various fields of chemical and pharmaceutical research. This compound, also known as cis-3-Methyl-D-proline methyl ester, is a derivative of D-proline, a non-proteinogenic amino acid that plays a crucial role in the formation of stable secondary structures in peptides and proteins.

The cis configuration of the compound is particularly important as it imparts specific stereochemical properties that can influence its reactivity and biological activity. The presence of the methyl ester group further enhances its solubility and reactivity, making it a valuable building block in organic synthesis and drug discovery.

Recent studies have highlighted the potential of D-Proline, 3-methyl-, methyl ester, cis- (9CI) in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry explored the use of this compound as a key intermediate in the synthesis of potent inhibitors of protein-protein interactions (PPIs). PPIs are critical for various cellular processes, and their modulation can have significant therapeutic implications in diseases such as cancer and neurodegenerative disorders.

In another study, researchers at the University of California, San Francisco, investigated the role of cis-3-Methyl-D-proline methyl ester in enhancing the bioavailability and efficacy of small molecule drugs. The compound was found to improve the pharmacokinetic properties of several drug candidates, leading to enhanced therapeutic outcomes with reduced side effects. This finding underscores the importance of D-Proline, 3-methyl-, methyl ester, cis- (9CI) in optimizing drug delivery systems.

The chiral nature of D-Proline, 3-methyl-, methyl ester, cis- (9CI) also makes it an attractive candidate for asymmetric synthesis. Asymmetric synthesis is a critical process in pharmaceutical research for producing enantiomerically pure compounds, which are essential for ensuring the safety and efficacy of drugs. A recent review article in Chemical Reviews highlighted several successful examples where cis-3-Methyl-D-proline methyl ester was used as a chiral auxiliary to achieve high enantioselectivity in various catalytic reactions.

In addition to its applications in drug discovery and synthesis, D-Proline, 3-methyl-, methyl ester, cis- (9CI) has also been explored for its potential in materials science. Researchers at the Massachusetts Institute of Technology (MIT) have investigated the use of this compound as a precursor for the synthesis of functional polymers with tunable properties. These polymers have shown promise in applications ranging from biomedical devices to advanced materials for energy storage.

The safety profile of D-Proline, 3-methyl-, methyl ester, cis- (9CI) is another important aspect that has been extensively studied. Toxicological evaluations have demonstrated that this compound exhibits low toxicity and good biocompatibility, making it suitable for use in both research and industrial settings. However, as with any chemical compound, appropriate handling and storage protocols should be followed to ensure safety.

In conclusion, D-Proline, 3-methyl-, methyl ester, cis- (9CI) (CAS No. 180978-02-3) is a versatile compound with a wide range of applications in chemical and pharmaceutical research. Its unique stereochemical properties and reactivity make it an invaluable tool for researchers working on drug discovery, asymmetric synthesis, and materials science. As ongoing research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and developing innovative solutions for various challenges.